Cas no 616204-22-9 (Argireline)

Argireline Properties

Names and Identifiers

• Argireline
• N-Acetyl-L-alpha-glutamyl-L-alpha-glutamyl-L-methionyl-L-glutaminyl-L-arginyl-L-argininamide
• Acetyl hexapeptide
• Acetyl hexapeptide-3
• AC-GLU-GLU-MET-GLN-ARG-ARG-NH2
• Argireline Acetate
• Argreline Acetate
• Mechano Growth Factor (MGF)
• Acetyl Hexapeptide-8
• Ac-Glu-Glu-Met-Glu-Arg-Arg-NH2
• Argirelin Acetate(Acetyl Hexapeptide-3)
• Argireline Acetate anti-aging cosMetic peptide
• Acetyl Hexapeptide-8/Argireline/Acetyl Hexapeptide-3
• C34H60N14O12S
• V1479
• 204A229
• AKOS015994631
• (6S,9S,12S,15S,18S,21S)-21-Acetamido-1-amino-12-(3-amino-3-oxopropyl)-6-carbamoyl-18-(2-carboxyethyl)-9-(3-guanidinopropyl)-1-imino-15-(2-(methylthio)ethyl)-8,11,14,17,20-pentaoxo-2,7,10,13,16,19-hexaazatetracosan-24-oic acid
• Q-200583
• Acetyl Octapeptide-3/1
• EX-A6258
• Argireline(Acetyl Hexapeptide-3)
• AMY25367
• (4S)-4-acetamido-5-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-amino-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• HY-P0033
• A868667
• J-700142
• Ac-Glu-Glu-Met-Glu-Arg-Arg-NH2;N-Acetyl-L-alpha-glutamyl-L-alpha-glutamyl-L-methionyl-L-glutaminyl-L-arginyl-L-argininamide
• HS-2002
• 616204-22-9
• Acetyl Octapeptide-3/1/Argireline
• AC8712
• AC-28736
• CS-5101
• SCHEMBL223824
• SCHEMBL22265244
• Argireline Acetate anti-aging cosmetic peptide
• ARGRELINE ACETATE
• RJZNPROJTJSYLC-LLINQDLYSA-N
• DA-50688
• Acetyl Hexapeptide-3(Argireline)
• +Expand

• MDL： MFCD09842097
• InChIKey： RJZNPROJTJSYLC-LLINQDLYSA-N
• Inchi： 1S/C34H60N14O12S/c1-17(49)43-20(8-11-25(51)52)29(57)47-22(9-12-26(53)54)31(59)48-23(13-16-61-2)32(60)46-21(7-10-24(35)50)30(58)45-19(6-4-15-42-34(39)40)28(56)44-18(27(36)55)5-3-14-41-33(37)38/h18-23H,3-16H2,1-2H3,(H2,35,50)(H2,36,55)(H,43,49)(H,44,56)(H,45,58)(H,46,60)(H,47,57)(H,48,59)(H,51,52)(H,53,54)(H4,37,38,41)(H4,39,40,42)/t18-,19-,20-,21-,22-,23-/m0/s1
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])=O)C([H])([H])C([H])([H])C(N([H])[H])=O)=O)N([H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C(C([H])([H])[H])=O)=O)=O

Computed Properties

• Exact Mass: 888.42400
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 32
• Monoisotopic Mass: 888.42358458g/mol
• Heavy Atom Count: 61
• Complexity: 1610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.3
• Topological Polar Surface Area: 490

Experimental Properties

• LogP: 0.80300
• PSA: 484.48000
• Refractive Index: 1.66
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:H2O8.8 mg/mL(9.90 mM;Need ultrasonic and warming)
• Color/Form: No data available
• Density: 1.54

Related Categories

• Other Chemical Reagents